molecular formula C10H21NO B8516945 4-(1-Methyl-piperidin-4-yl)-butan-1-ol

4-(1-Methyl-piperidin-4-yl)-butan-1-ol

Cat. No.: B8516945
M. Wt: 171.28 g/mol
InChI Key: UKUZYECICCNHMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1-Methyl-piperidin-4-yl)-butan-1-ol is a tertiary alcohol featuring a piperidine ring substituted with a methyl group at the 1-position and a butanol chain at the 4-position. For example, compounds like 4-(4’-(hydroxydiphenylmethyl)piperidin-1-yl)-1-(4-n-butylphenyl)butan-1-ol (3v) share the piperidine-butanol backbone and demonstrate bioactive properties, such as receptor antagonism . The methyl-piperidinyl moiety likely enhances lipophilicity and membrane permeability, influencing pharmacokinetic behavior.

Properties

Molecular Formula

C10H21NO

Molecular Weight

171.28 g/mol

IUPAC Name

4-(1-methylpiperidin-4-yl)butan-1-ol

InChI

InChI=1S/C10H21NO/c1-11-7-5-10(6-8-11)4-2-3-9-12/h10,12H,2-9H2,1H3

InChI Key

UKUZYECICCNHMG-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(CC1)CCCCO

Origin of Product

United States

Comparison with Similar Compounds

Key Observations:

Lipophilicity and Bioactivity: The piperidine ring in 4-(1-methyl-piperidin-4-yl)-butan-1-ol likely enhances lipid solubility compared to morpholino (e.g., 4-morpholino-2-(naphthalen-2-yl)butan-1-ol (2a)) or diethylamino (e.g., 4-(diethylamino)-2-(naphthalen-2-yl)butan-1-ol (2b)) analogs, which may alter receptor binding kinetics .

Synthetic Flexibility: Piperidine-containing butanols are often synthesized via reductive amination or nucleophilic substitution, as seen in the preparation of 2-chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidine derivatives .

Functional Group Impact : Substituting the piperidine with bulkier groups (e.g., hydroxydiphenylmethyl in 3v) increases melting points and crystallinity, suggesting improved stability .

Pharmacological and Functional Differences

  • Receptor Specificity: Piperidine-based compounds like 1d and 1e exhibit Sigma-1 receptor antagonism, whereas 4-(n-heptyloxy)butan-1-ol acts as an insect pheromone . This highlights how minor structural changes (e.g., biphenyl vs. heptyloxy groups) drastically alter biological roles.
  • Bioavailability: The methyl-piperidinyl group in the target compound may reduce metabolic degradation compared to morpholino or benzyl-piperidinyl analogs (e.g., 1e), which are more polar and prone to faster clearance .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.